Cas no 1368496-84-7 (1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1368496-84-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 5575529
• Update Time: 2025-05-23

1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 1-[(3-methylphenyl)methyl]-
• 1-(3-Ethylbenzyl)-1h-imidazole-4-carboxylic Acid
• 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C12H12N2O2/c1-9-3-2-4-10(5-9)6-14-7-11(12(15)16)13-8-14/h2-5,7-8H,6H2,1H3,(H,15,16)
• InChI Key： PAHXXKJJJXPREK-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC(C)=C2)C=C(C(O)=O)N=1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 455.7±25.0 °C(Predicted)
• pka: 1.60±0.10(Predicted)

Additional information on 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid

Comprehensive Overview of 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid (CAS No. 1368496-84-7)

1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid (CAS No. 1368496-84-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole core and carboxylic acid functional group, is a versatile intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a 3-methylbenzyl substituent, makes it a valuable building block for drug discovery and development. Researchers are increasingly exploring its potential applications in targeting enzymes and receptors, particularly in the context of inflammatory diseases and metabolic disorders.

The growing interest in 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 1368496-84-7 serves as a critical identifier for researchers seeking precise chemical data. The compound’s imidazole-4-carboxylic acid moiety is particularly noteworthy, as it mimics structural motifs found in natural products and FDA-approved drugs. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for its kinase inhibition and GPCR modulation properties—two hot topics in modern drug discovery.

In the context of green chemistry and sustainable synthesis, 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid has also been studied for its potential to be derived from renewable resources. With the pharmaceutical industry’s shift toward eco-friendly manufacturing, this compound’s synthetic pathways are being optimized to reduce waste and energy consumption. Such advancements align with global trends, as evidenced by the rise in searches for “sustainable drug intermediates” and “green synthesis of heterocycles.”

Another area of interest is the compound’s role in peptide mimetics and small-molecule therapeutics. Its carboxylic acid group allows for facile conjugation with amines and alcohols, enabling the creation of prodrugs or targeted delivery systems. This versatility has made it a subject of investigations in cancer therapy and neurodegenerative disease research, where precision medicine is a dominant theme. Online queries such as “imidazole derivatives in drug design” and “CAS 1368496-84-7 applications” highlight the demand for detailed information on its utility.

From an analytical perspective, 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid is often characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound’s stability under physiological conditions is another frequently researched aspect, addressing common search terms like “imidazole acid stability” and “degradation pathways of carboxylic acids.”

In summary, 1-(3-methylbenzyl)-1H-imidazole-4-carboxylic acid (CAS No. 1368496-84-7) is a multifaceted compound with broad relevance in medicinal chemistry and material science. Its structural features and functional groups make it a promising candidate for addressing contemporary challenges in drug development and biochemical engineering. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial discussions.